- Preparation of pyrrolo[2,3-b]pyridine, 1H-pyrazolo[3,4-d]pyrimidine, and 3H-imidazo[4,5-b]pyridine derivatives as cyclin-dependent kinase (CDK) modulators, World Intellectual Property Organization, , ,
Cas no 920966-51-4 (1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine)
1-(Benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a fused pyrrolopyridine core with benzenesulfonyl, bromo, and chloro substituents. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in medicinal chemistry and materials science. The benzenesulfonyl group enhances stability and modulates electronic properties, while the bromo and chloro substituents provide sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig transformations. Its well-defined regiochemistry facilitates precise synthetic modifications, enabling the development of targeted bioactive molecules or functional materials. The compound's purity and consistent performance ensure reliability in research and industrial applications.
920966-51-4 structure
Product Name:1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
CAS No:920966-51-4
MF:C13H8BrClN2O2S
MW:371.636819839478
MDL:MFCD11616444
CID:754951
PubChem ID:49758958
Update Time:2025-06-08
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-4-chloro-1-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-3-bromo-4-chloropyrrolo[2,3-b]pyridine
- 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine,3-bromo-4-chloro-1-(phenylsulfonyl)
- 1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine
- PBMVFDCNDQMFCU-UHFFFAOYSA-N
- 3232AH
- PB19173
- BC005272
- AK170730
- 1H-Pyrrolo[2,3-b]pyridine,3-bromo-4-chloro-1-(phenylsulfonyl)-
- 3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
- CS-B0523
- MFCD11616444
- AKOS025290837
- VLB96651
- AS-33773
- 1-(benzenesulfonyl)-3-bromo-4-chloro-pyrrolo[2,3-b]pyridine
- SCHEMBL2105176
- 920966-51-4
-
- MDL: MFCD11616444
- Inchi: 1S/C13H8BrClN2O2S/c14-10-8-17(13-12(10)11(15)6-7-16-13)20(18,19)9-4-2-1-3-5-9/h1-8H
- InChI Key: PBMVFDCNDQMFCU-UHFFFAOYSA-N
- SMILES: O=S(N1C2C(=C(C=CN=2)Cl)C(Br)=C1)(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 369.91800
- Monoisotopic Mass: 369.91784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.3
- XLogP3: 3.8
Experimental Properties
- PSA: 60.34000
- LogP: 4.77000
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109070-100mg |
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine |
920966-51-4 | 95%+ | 100mg |
$121 | 2021-08-06 | |
| Chemenu | CM109070-250mg |
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine |
920966-51-4 | 95%+ | 250mg |
$139 | 2021-08-06 | |
| Chemenu | CM109070-1g |
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine |
920966-51-4 | 95%+ | 1g |
$278 | 2021-08-06 | |
| Chemenu | CM109070-5g |
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine |
920966-51-4 | 95%+ | 5g |
$899 | 2021-08-06 | |
| Chemenu | CM109070-1g |
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine |
920966-51-4 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM109070-5g |
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine |
920966-51-4 | 95%+ | 5g |
$149 | 2024-07-20 | |
| abcr | AB453561-250 mg |
3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine; . |
920966-51-4 | 250MG |
€84.90 | 2023-07-18 | ||
| abcr | AB453561-1 g |
3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine; . |
920966-51-4 | 1g |
€117.60 | 2023-07-18 | ||
| abcr | AB453561-5 g |
3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine; . |
920966-51-4 | 5g |
€251.70 | 2023-07-18 | ||
| TRC | B104180-250mg |
3-Bromo-4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine |
920966-51-4 | 250mg |
$ 215.00 | 2022-06-07 |
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide , 1,2-Dimethoxyethane ; 45 min, 0 °C
1.2 0 °C; 0 °C → rt; 16 h, rt
1.3 Reagents: Water
1.2 0 °C; 0 °C → rt; 16 h, rt
1.3 Reagents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; rt → 0 °C; 0 °C; 40 min, 0 °C
1.2 0 °C → rt; 3 h, rt
1.3 Reagents: Water ; rt
1.2 0 °C → rt; 3 h, rt
1.3 Reagents: Water ; rt
Reference
- Preparation of pyridinonyl PDK1 inhibitors, World Intellectual Property Organization, , ,
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Raw materials
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Preparation Products
1-(benzenesulfonyl)-3-bromo-4-chloro-1H-pyrrolo[2,3-b]pyridine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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